Cas no 2092849-78-8 (3-ethyl-6-(propan-2-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde)

• Product Name: 3-ethyl-6-(propan-2-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde
• CAS No: 2092849-78-8
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5739496
• PubChem ID: 131393072
• Update Time: 2025-05-25

3-ethyl-6-(propan-2-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-5-carboxaldehyde, 3-ethyl-6-(1-methylethyl)-
• 3-Ethyl-6-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• 3-ethyl-6-(propan-2-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde

• Inchi： 1S/C11H14N2OS/c1-4-8-6-15-11-12-10(7(2)3)9(5-14)13(8)11/h5-7H,4H2,1-3H3
• InChI Key： NCNQNPUCCOQMMF-UHFFFAOYSA-N
• SMILES： S1C=C(CC)N2C(C=O)=C(C(C)C)N=C12

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 5.31±0.40(Predicted)

Additional information on 3-ethyl-6-(propan-2-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde

3-Ethyl-6-(Propan-2-yl)Imidazo[2,1-b]1,3-Thiazole-5-Carbaldehyde: A Comprehensive Overview

The compound 3-Ethyl-6-(Propan-2-yl)Imidazo[2,1-b]1,3-Thiazole-5-Carbaldehyde, with the CAS number 2092849-78-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazothiazoles, which are heterocyclic compounds known for their diverse biological activities and potential applications in drug discovery.

Recent studies have highlighted the unique properties of this compound, particularly its role in modulating cellular signaling pathways. The imidazothiazole core of the molecule is a key structural feature that contributes to its bioactivity. Researchers have found that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents.

The synthesis of 3-Ethyl-6-(Propan-2-yl)Imidazo[2,1-b]1,3-Thiazole-5-Carbaldehyde involves a multi-step process that includes the formation of the imidazothiazole ring system followed by alkylation and aldehyde functionalization. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown potential in the field of oncology. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific oncogenic pathways. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The structural versatility of this compound allows for further modifications to enhance its bioavailability and efficacy. Current research is focused on optimizing its pharmacokinetic properties through structural modifications and formulation strategies.

In conclusion, 3-Ethyl-6-(Propan-2-yl)Imidazo[2,1-b]1,3-Thiazole-5-Carbaldehyde represents a significant advancement in the development of heterocyclic compounds with therapeutic potential. Its unique chemical structure and diverse biological activities make it a valuable tool for researchers in various fields of science and medicine.